2-(4-Tert-Butylphenoxy)-7-(4-chlorophenyl)heptanoic acid
2-(4-Tert-Butylphenoxy)-7-(4-chlorophenyl)heptanoic acid
Brand Name:
Vulcanchem
CAS No.:
145096-13-5
VCID:
VC0124395
InChI:
InChI=1S/C23H29ClO3/c1-23(2,3)18-11-15-20(16-12-18)27-21(22(25)26)8-6-4-5-7-17-9-13-19(24)14-10-17/h9-16,21H,4-8H2,1-3H3,(H,25,26)
SMILES:
CC(C)(C)C1=CC=C(C=C1)OC(CCCCCC2=CC=C(C=C2)Cl)C(=O)O
Molecular Formula:
C23H29ClO3
Molecular Weight:
388.9 g/mol
2-(4-Tert-Butylphenoxy)-7-(4-chlorophenyl)heptanoic acid
CAS No.: 145096-13-5
Main Products
VCID: VC0124395
Molecular Formula: C23H29ClO3
Molecular Weight: 388.9 g/mol
| CAS No. | 145096-13-5 |
|---|---|
| Product Name | 2-(4-Tert-Butylphenoxy)-7-(4-chlorophenyl)heptanoic acid |
| Molecular Formula | C23H29ClO3 |
| Molecular Weight | 388.9 g/mol |
| IUPAC Name | 2-(4-tert-butylphenoxy)-7-(4-chlorophenyl)heptanoic acid |
| Standard InChI | InChI=1S/C23H29ClO3/c1-23(2,3)18-11-15-20(16-12-18)27-21(22(25)26)8-6-4-5-7-17-9-13-19(24)14-10-17/h9-16,21H,4-8H2,1-3H3,(H,25,26) |
| Standard InChIKey | GTVAMRIODYMSGH-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)OC(CCCCCC2=CC=C(C=C2)Cl)C(=O)O |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)OC(CCCCCC2=CC=C(C=C2)Cl)C(=O)O |
| Synonyms | 2-(4-tert-butylphenoxy)-7-(4-chlorophenyl)heptanoic acid 2-(4-tert-butylphenoxy)-7-(4-chlorophenyl)heptanoic acid, (+)-isomer 2-(4-tert-butylphenoxy)-7-(4-chlorophenyl)heptanoic acid, (-)-isomer 2-tBuPhO-7-ClPh-7COOH BM 13.1074 BM 131074 BM-131074 |
| PubChem Compound | 173609 |
| Last Modified | Nov 11 2021 |
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